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Compound of Interest

Compound Name: Phenpromethamine hydrochloride

Cat. No.: B134826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Phenpromethamine hydrochloride, a sympathomimetic amine structurally related to

amphetamines, has a history of use as a nasal decongestant under the brand name Vonedrine.

[1] While its clinical use has waned, its pharmacological profile as a central nervous system

stimulant continues to be of interest for research purposes. This guide provides a comparative

overview of the known in vitro and in vivo effects of Phenpromethamine hydrochloride,

supported by available experimental data and methodologies, to aid in further research and

drug development.

Data Presentation
Quantitative data on the direct comparative in vitro and in vivo effects of Phenpromethamine
hydrochloride is scarce in publicly available literature. The following tables summarize the

available data.

Table 1: In Vitro Effects of Phenpromethamine on Monoamine Release
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Parameter Value Species/System Reference

Norepinephrine

Release (EC₅₀)
154 nM

Rat brain

synaptosomes
[1]

Dopamine Release

(EC₅₀)
574 nM

Rat brain

synaptosomes
[1]

EC₅₀ (Half-maximal effective concentration) represents the concentration of a drug that induces

a response halfway between the baseline and maximum after a specified exposure time.

Table 2: In Vivo Effects of Phenpromethamine Hydrochloride

Effect Observation Species Reference

Locomotor Activity
Increased locomotor

activity
Rodents [2]

Blood Pressure
Elevated blood

pressure
Animal models [2]

Note: Specific quantitative dose-response data for locomotor activity and the precise

magnitude of blood pressure changes for Phenpromethamine hydrochloride are not readily

available in the reviewed literature.

Mechanism of Action: Signaling Pathway
Phenpromethamine hydrochloride primarily acts as a norepinephrine-dopamine releasing

agent (NDRA).[1] This mechanism involves the reversal of monoamine transporters, leading to

an increased concentration of these neurotransmitters in the synaptic cleft.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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